Cas no 231953-31-4 (1,3-Dibromo-2-methyl-5-(trifluoromethyl)benzene)

• Product Name: 1,3-Dibromo-2-methyl-5-(trifluoromethyl)benzene
• CAS No: 231953-31-4
• MF: C₈H₅Br₂F₃
• MW: 317.928511381149
• CID: 1029257
• PubChem ID: 2736802
• Update Time: 2025-04-20

1,3-Dibromo-2-methyl-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-2-methyl-5-(trifluoromethyl)benzene
• CS-0449977
• Benzene, 1,3-dibromo-2-methyl-5-(trifluoromethyl)-
• SCHEMBL12535480
• DTXSID50371616
• PYNWLQMFGMGAHM-UHFFFAOYSA-N
• 2,6-Dibromo-4-(trifluoromethyl)toluene
• MFCD01631686
• 231953-31-4

• MDL： MFCD01631686
• Inchi： 1S/C8H5Br2F3/c1-4-6(9)2-5(3-7(4)10)8(11,12)13/h2-3H,1H3
• InChI Key： PYNWLQMFGMGAHM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=C(C=1C)Br

Computed Properties

• Exact Mass: 317.86896g/mol
• Monoisotopic Mass: 315.87101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes